![molecular formula C13H18N2O3 B3851673 2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4-nitrophenol](/img/structure/B3851673.png)
2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4-nitrophenol
Overview
Description
The compound “2-{[ethyl(2-methyl-2-propen-1-yl)amino]methyl}-4-nitrophenol” is an organic compound composed of an ethyl group, a 2-methyl-2-propen-1-yl group (also known as isobutenyl), an amino group, a methyl group, and a 4-nitrophenol group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement and bonding of its constituent groups. The isobutenyl and ethyl groups are both alkyl groups, which are typically arranged in a chain-like structure. The amino group (-NH2) is a functional group that contains a nitrogen atom with a lone pair of electrons, which can participate in various chemical reactions. The nitrophenol group consists of a phenol group (a benzene ring with a hydroxyl group) with a nitro group (-NO2) attached .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the reactivity of its constituent groups. The amino group could participate in acid-base reactions, the isobutenyl and ethyl groups could undergo reactions typical of alkenes and alkanes, respectively, and the nitrophenol group could undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amino and nitrophenol groups could make the compound somewhat polar, affecting its solubility in different solvents. The compound’s reactivity, stability, melting point, boiling point, and other properties would also depend on its molecular structure .Safety and Hazards
The safety and hazards associated with this compound would depend on its reactivity and the nature of its decomposition products. For example, many nitrophenol compounds are toxic and can be explosive under certain conditions. Therefore, handling this compound would likely require appropriate safety precautions .
properties
IUPAC Name |
2-[[ethyl(2-methylprop-2-enyl)amino]methyl]-4-nitrophenol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O3/c1-4-14(8-10(2)3)9-11-7-12(15(17)18)5-6-13(11)16/h5-7,16H,2,4,8-9H2,1,3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URWZEDZQGLGFTE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=C(C=CC(=C1)[N+](=O)[O-])O)CC(=C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.